Cas no 4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate)

4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate structure
4144-31-4 structure
Product Name:4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
CAS No:4144-31-4
MF:C22H20O4
MW:348.391806602478
CID:1516124
PubChem ID:2268408
Update Time:2025-04-21

4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4'-Methylbiphenyl-4-yl 3,4-dimethoxybenzoate
    • benzoic acid, 3,4-dimethoxy-, 4'-methyl[1,1'-biphenyl]-4-yl ester
    • [4-(4-methylphenyl)phenyl] 3,4-dimethoxybenzoate
    • ST50182572
    • 4'-methyl-4-biphenylyl 3,4-dimethoxybenzoate
    • 4144-31-4
    • DTXSID60367469
    • 4-(4-methylphenyl)phenyl 3,4-dimethoxybenzoate
    • AKOS002263804
    • Oprea1_513235
    • STL478374
    • 4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
    • Inchi: 1S/C22H20O4/c1-15-4-6-16(7-5-15)17-8-11-19(12-9-17)26-22(23)18-10-13-20(24-2)21(14-18)25-3/h4-14H,1-3H3
    • InChI Key: MUFIFFDLANUBMN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 348.1362
  • Monoisotopic Mass: 348.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 511.2°C at 760 mmHg
  • Flash Point: 223.9°C
  • Refractive Index: 1.58
  • PSA: 44.76
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